Cas no 2171233-59-1 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid
• CAS No: 2171233-59-1
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5902147
• PubChem ID: 165812400
• Update Time: 2025-06-13

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}pentanoic acid
• 2171233-59-1
• EN300-1497672

• Inchi： 1S/C27H25FN2O5/c1-2-7-24(26(32)33)30-25(31)21-13-12-16(14-23(21)28)29-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-14,22,24H,2,7,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
• InChI Key： UBFSVSQNUJUWAX-DEOSSOPVSA-N
• SMILES： FC1C=C(C=CC=1C(N[C@H](C(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid

Research Briefing on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid (CAS: 2171233-59-1) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid (CAS: 2171233-59-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies highlight its role in facilitating the synthesis of complex peptide structures, particularly in the context of targeted drug delivery and proteomics research.

One of the key applications of this compound lies in its utility as a building block for solid-phase peptide synthesis (SPPS). The Fmoc-protecting group ensures selective deprotection during synthesis, while the fluorophenyl moiety enhances the stability and bioavailability of the resulting peptides. Recent advancements in SPPS methodologies have leveraged this compound to produce high-purity peptides with improved pharmacokinetic properties, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry.

In addition to its synthetic utility, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid has shown promise in the development of novel therapeutics. A 2024 preclinical study investigated its incorporation into peptide-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The fluorinated aromatic ring was found to enhance binding affinity to target proteins, while the Fmoc group facilitated efficient conjugation with other pharmacophores. These findings underscore the compound's potential in designing next-generation PPI modulators.

Further research has explored the compound's role in bioconjugation strategies. Its reactive carboxylate group enables facile coupling with amines and other nucleophiles, making it valuable for labeling biomolecules or constructing antibody-drug conjugates (ADCs). A recent Nature Biotechnology publication highlighted its use in developing site-specific ADCs with improved homogeneity and therapeutic index, addressing a major challenge in ADC development.

From a chemical biology perspective, the fluorinated aromatic system of this compound offers unique opportunities for ¹⁹F NMR-based studies. Researchers have utilized it as a probe to investigate protein-ligand interactions and conformational dynamics, as reported in a 2023 Chemical Science article. The fluorine atom's distinct NMR signature allows for real-time monitoring of molecular interactions without isotopic labeling.

Despite these promising applications, challenges remain in optimizing the compound's synthetic scalability and cost-effectiveness. Recent patents (e.g., WO2023123567) have proposed novel synthetic routes to address these issues, potentially expanding its industrial applicability. Furthermore, ongoing research aims to explore its utility in mRNA delivery systems and other emerging therapeutic modalities.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid (2171233-59-1) represents a versatile tool in modern chemical biology and pharmaceutical research. Its dual functionality as a synthetic building block and a structural motif in drug design continues to inspire innovative applications across multiple therapeutic areas. Future research directions may focus on expanding its use in precision medicine and theranostic applications.